Cas no 1805584-50-2 (5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride)

• Product Name: 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride
• CAS No: 1805584-50-2
• MF: C₈H₃BrClNO₃S
• MW: 308.53631901741
• CID: 4976771
• Update Time: 2025-05-20

5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride

• Inchi： 1S/C8H3BrClNO3S/c9-7-2-8(15(10,13)14)6(4-12)1-5(7)3-11/h1-2,4H
• InChI Key： UGVZLVNJROPXAI-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C=O)=C(C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 306.87055 g/mol
• Monoisotopic Mass: 306.87055 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.4
• Molecular Weight: 308.54

Additional information on 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride

5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride (CAS No. 1805584-50-2): A Versatile Intermediate for Organic Synthesis

5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride (CAS No. 1805584-50-2) is a highly specialized organic intermediate that has gained significant attention in recent years due to its unique molecular structure and broad applicability in pharmaceutical research, material science, and agrochemical development. This compound, with its distinctive combination of bromo, cyano, formyl, and sulfonyl chloride functional groups, offers chemists a powerful building block for creating complex molecular architectures.

The growing interest in heterocyclic compounds and sulfonamide derivatives in drug discovery has positioned 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride as a valuable precursor. Researchers particularly value its ability to participate in multiple cross-coupling reactions, making it ideal for constructing biologically active molecules. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry highlight its utility in developing kinase inhibitors and antimicrobial agents.

From a synthetic chemistry perspective, the sulfonyl chloride group in 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride enables efficient formation of sulfonamides and sulfonate esters, while the bromo substituent allows for various palladium-catalyzed coupling reactions. The formyl group provides an additional handle for condensation reactions and reductive amination, making this compound exceptionally versatile for multi-step organic synthesis.

In material science applications, derivatives of 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride have shown promise in developing organic electronic materials and photoactive compounds. The electron-withdrawing nature of both the cyano and sulfonyl groups contributes to interesting electronic properties, which are currently being explored for potential use in organic photovoltaics and OLED technologies.

The stability and reactivity profile of 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride make it particularly suitable for high-throughput screening applications in drug discovery. Pharmaceutical companies are increasingly interested in this compound as a starting material for fragment-based drug design, especially for targets requiring sulfonamide pharmacophores. Recent patent literature reveals its use in developing potential therapies for metabolic disorders and inflammatory conditions.

From a commercial availability standpoint, 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride is typically supplied as a high-purity crystalline solid, with most manufacturers offering it in quantities ranging from milligrams to kilograms. The compound's shelf life and storage conditions (typically recommended at 2-8°C under inert atmosphere) are important considerations for research laboratories and production facilities working with this intermediate.

Analytical characterization of 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride typically includes HPLC purity analysis, 1H/13C NMR spectroscopy, and mass spectrometry. The compound's distinctive spectral features, particularly in the aromatic region of the NMR spectrum and its characteristic IR absorption bands, make structural confirmation straightforward for experienced chemists.

Recent advances in flow chemistry and continuous processing have opened new possibilities for utilizing 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride in more efficient synthetic routes. Several research groups have reported successful implementations of this compound in automated synthesis platforms, highlighting its compatibility with modern process chemistry approaches.

Environmental and safety considerations for 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride follow standard laboratory protocols for handling reactive organic compounds. While not classified as exceptionally hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material, particularly due to the sulfonyl chloride functionality.

The future outlook for 5-Bromo-4-cyano-2-formylbenzenesulfonyl chloride appears promising, with increasing demand anticipated from both academic research and industrial applications. As synthetic methodologies continue to evolve and the need for complex molecular scaffolds grows, this compound is likely to maintain its position as a valuable tool for organic chemists and medicinal chemistry researchers worldwide.